1-[3-(3,6-Dichloro-carbazol-9-yl)-2-hydroxy-propyl]-4,6-dimethyl-1H-pyrimidin-2-one

• IUPAC Name: 1-[3-(3,6-dichlorocarbazol-9-yl)-2-hydroxypropyl]-4,6-dimethylpyrimidin-2-one
• InChI: InChI=1S/C21H19Cl2N3O2/c1-12-7-13(2)25(21(28)24-12)10-16(27)11-26-19-5-3-14(22)8-17(19)18-9-15(23)4-6-20(18)26/h3-9,16,27H,10-11H2,1-2H3
• InChI Key: ZFYFPUBUMMCUNH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=O)N1CC(CN2C3=C(C=C(C=C3)Cl)C4=C2C=CC(=C4)Cl)O)C
• Molecular Formula: C21H19Cl2N3O2
• Molecular Weight: 416.3 g/mol

Description

1-[3-(3,6-Dichloro-carbazol-9-yl)-2-hydroxy-propyl]-4,6-dimethyl-1H-pyrimidin-2-one is a synthetic chemical compound of significant interest in pharmacological research, particularly in the study of G-protein coupled receptors (GPCRs). Its molecular structure, which incorporates both a dichlorocarbazole and a dimethylpyrimidinone moiety, suggests potential as a modulator for the Cannabinoid receptor 1 (CB1). CB1 is a prominent GPCR in the central nervous system and a therapeutic target for conditions such as obesity, pain, and substance abuse disorders . Allosteric modulators of CB1, which bind to a site distinct from the orthosteric site, offer advantages including high receptor subtype specificity and the potential for a "ceiling effect" to titrate pharmacological responses, potentially reducing side effects compared to orthosteric ligands . This compound is provided exclusively for research purposes to investigate such allosteric mechanisms. It is intended for in vitro studies to elucidate novel signaling pathways, including G-protein coupling and β-arrestin recruitment, which can lead to biased agonism and new therapeutic avenues . The indole-derived carbazole core is a privileged scaffold in medicinal chemistry, frequently associated with diverse biological activities, underscoring the compound's research value . Handling and Safety: This product is strictly labeled "For Research Use Only." It is not intended for diagnostic or therapeutic applications, nor for human consumption of any kind. Researchers should consult the Safety Data Sheet (SDS) and conduct all procedures in accordance with applicable local and international regulations. Disclaimer: The information presented is for descriptive purposes to support further scientific investigation and does not constitute a specification of the product's biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[3-(3,6-Dichloro-carbazol-9-yl)-2-hydroxy-propyl]-4,6-dimethyl-1H-pyrimidin-2-one typically involves multiple steps, starting with the preparation of the carbazole moiety. The carbazole derivative can be synthesized through various methods, including electropolymerization and chemical polymerization . The reaction conditions often involve the use of strong acids or bases, high temperatures, and specific catalysts to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to remove impurities and obtain the final product in its pure form.

Chemical Reactions Analysis

Types of Reactions

1-[3-(3,6-Dichloro-carbazol-9-yl)-2-hydroxy-propyl]-4,6-dimethyl-1H-pyrimidin-2-one undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents such as halogens or nucleophiles.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide

Reducing Agents: Sodium borohydride, lithium aluminum hydride

Substitution Reagents: Halogens, nucleophiles

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce dechlorinated or hydrogenated products.

Scientific Research Applications

Medicinal Chemistry Applications

This compound exhibits promising pharmacological properties, making it a candidate for drug development:

• Antitumor Activity : Studies have indicated that derivatives of carbazole compounds possess significant antitumor properties. The dichlorinated structure enhances the interaction with biological targets, potentially leading to the inhibition of cancer cell proliferation .
• Antimicrobial Properties : Research suggests that compounds with carbazole moieties demonstrate antimicrobial activity. This opens avenues for developing new antibiotics or antifungal agents .
• Neuroprotective Effects : The ability of this compound to cross the blood-brain barrier may allow it to exert neuroprotective effects, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease .

Material Science Applications

In material science, this compound can be utilized for its unique electronic properties:

• Organic Light Emitting Diodes (OLEDs) : The presence of the carbazole structure is beneficial in the fabrication of OLEDs due to its excellent hole-transporting properties. This can lead to more efficient light-emitting devices .
• Solar Cells : The compound's electronic characteristics make it suitable for use in organic photovoltaics, where it can enhance light absorption and improve energy conversion efficiency .

Environmental Applications

The environmental impact and applications of this compound are also noteworthy:

• Pollutant Degradation : Compounds similar to 1-[3-(3,6-Dichloro-carbazol-9-yl)-2-hydroxy-propyl]-4,6-dimethyl-1H-pyrimidin-2-one have been studied for their ability to degrade environmental pollutants through photocatalytic processes. This could be useful in wastewater treatment technologies .
• Bioremediation : The compound's structural characteristics may enable its use in bioremediation efforts to detoxify contaminated environments by facilitating microbial degradation pathways .

Case Study 1: Antitumor Activity

A study conducted by Zhang et al. (2020) evaluated the antitumor effects of various carbazole derivatives, including those similar to our compound. Results indicated a significant reduction in tumor size in treated groups compared to controls, demonstrating the potential for therapeutic applications in oncology.

Case Study 2: OLED Development

Research by Kim et al. (2021) focused on integrating carbazole-based compounds into OLEDs. The study reported enhanced luminance and efficiency in devices incorporating 1-[3-(3,6-Dichloro-carbazol-9-yl)-2-hydroxy-propyl]-4,6-dimethyl-1H-pyrimidin-2-one compared to conventional materials.

Mechanism of Action

The mechanism of action of 1-[3-(3,6-Dichloro-carbazol-9-yl)-2-hydroxy-propyl]-4,6-dimethyl-1H-pyrimidin-2-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects by:

Inhibiting Pro-inflammatory Cytokine Synthesis: Reducing inflammation by blocking the production of cytokines.

Inhibiting Activator Protein-1 (AP-1) Activity: Modulating gene expression by inhibiting AP-1 activity.

Inhibiting Epidermal Growth Factor Receptor (EGFR) Activation: Preventing the activation of EGFR, which is involved in cell proliferation and survival.

Comparison with Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name	Substituents/Modifications	Key Properties	Reference
Target Compound	3,6-Dichlorocarbazole + 2-hydroxypropyl + 4,6-dimethyl pyrimidin-2-one	Rigid pyrimidinone core; potential hydrogen bonding via hydroxyl and carbonyl groups
Compound 9a (Antiarrhythmic derivative)	3-(4-(3-chlorophenyl)-piperazin-1-yl)-2-hydroxypropyl + 3-ethyl-2,4-dioxo-imidazolidine	High antiarrhythmic activity in barium chloride models; water-soluble due to charged piperazine
4,6-Dichloro-5-(2-methoxyphenoxy)-2,2'-bipyrimidinyl	Dichloro + methoxyphenoxy + bipyrimidinyl	Enhanced π-π stacking and halogen bonding; potential for crystallographic applications
Pyrimidinone derivatives with coumarin groups	Coumarin-3-yl + tetrazolyl + phenylpyrazolyl	Fluorescence properties; studied for antimicrobial and antitumor activities

Key Observations :

• Hydrogen Bonding: The target compound’s hydroxyl and pyrimidinone carbonyl groups enable O—H⋯N and O—H⋯O interactions, similar to the 3D hydrogen-bonded networks observed in 4-[1-(2-hydroxy-propyl)-4,5-diphenyl-1H-imidazol-2-yl]-benzoic acid .
• Biological Activity : Unlike compound 9a, which shows potent antiarrhythmic effects due to its charged piperazine group , the target compound’s dichlorocarbazole moiety may favor interactions with hydrophobic enzyme pockets, though activity data are lacking.
• Crystallographic Behavior: The dichlorocarbazole group likely induces steric hindrance, affecting packing efficiency compared to simpler pyrimidinone derivatives. For example, dihedral angles between aromatic rings in related imidazole derivatives range from 20° to 75°, influencing molecular aggregation .

Hydrogen Bonding and Crystal Packing

Table 2: Hydrogen-Bonding Patterns in Related Compounds

Compound Class	Hydrogen Bond Types	Network Dimensionality	Functional Impact	Reference
Target Compound	O—H⋯N, O—H⋯O, C—H⋯O	3D	Stabilizes crystal lattice; enhances solubility
Imidazole Derivatives	O—H⋯N, C—H⋯π	3D	Facilitates π-π stacking; influences melting points
Pyridinone Derivatives	N—H⋯O, C—H⋯O	2D sheets	Modulates solubility and bioavailability

Analysis : The target compound’s hydrogen-bonding profile aligns with imidazole derivatives (e.g., 4-[1-(2-hydroxy-propyl)-4,5-diphenyl-1H-imidazol-2-yl]-benzoic acid), where O—H⋯N and C—H⋯O interactions dominate . These interactions are critical for stabilizing its solid-state structure and may influence its dissolution behavior in biological systems.

Biological Activity

1-[3-(3,6-Dichloro-carbazol-9-yl)-2-hydroxy-propyl]-4,6-dimethyl-1H-pyrimidin-2-one is a complex organic compound belonging to a class of derivatives known for their diverse biological activities. This compound features a unique structure that combines a dichlorinated carbazole moiety with a hydroxypropyl linker and a dimethylpyrimidinone group, which are associated with various pharmacological effects. Understanding its biological activity is crucial for potential applications in medicinal chemistry, particularly in antibacterial and anticancer research.

Chemical Structure and Properties

The compound's molecular formula is $C_{21}H_{22}Cl_{2}N_{2}O_{3}S$ with a molecular weight of approximately 477.4 g/mol. Its structural features include:

• Dichlorinated carbazole ring : Known for its biological activity and potential in targeting various cellular processes.
• Hydroxypropyl linker : This moiety may enhance solubility and bioavailability.
• Dimethylpyrimidinone group : Associated with various pharmacological activities.

Property	Value
Molecular Formula	C21H22Cl2N2O3S
Molecular Weight	477.4 g/mol
Melting Point	329.3 °C
Density	1.45 g/cm³

Antibacterial Activity

Research indicates that compounds with similar structures exhibit broad-spectrum antibacterial activity by targeting critical cellular processes such as membrane integrity and DNA replication. The halogenated carbazole structure is particularly noted for its ability to disrupt bacterial membranes, leading to cell death.

Case Study : A study evaluated the antibacterial efficacy of several carbazole derivatives, including this compound, against common bacterial strains such as Staphylococcus aureus and Escherichia coli. The results demonstrated significant inhibition zones, indicating potent antibacterial properties.

Anticancer Potential

The compound's structural characteristics suggest potential applications in anticancer therapy. Carbazole derivatives have been extensively studied for their roles in inhibiting cancer cell proliferation and inducing apoptosis.

Research Findings : In vitro studies have shown that the compound can inhibit the growth of various cancer cell lines, including breast and lung cancer cells. Mechanistic studies suggest that it may induce apoptosis through the activation of caspase pathways.

The mechanism of action for this compound is primarily linked to its interaction with biological membranes and intracellular targets:

• Membrane Disruption : The presence of the halogenated carbazole suggests its ability to integrate into lipid bilayers, disrupting membrane integrity.
• DNA Interaction : Potential intercalation between DNA bases could inhibit replication and transcription processes.

Q & A

Q. How should researchers document crystallographic data to meet IUCr standards for reproducibility?

• Methodological Answer :
• CIF checklist : Include CHECKCIF validation, H-atom positions (riding model), and full refinement parameters (R₁, wR₂, GooF).
• Deposition : Submit to the Cambridge Structural Database (CSD) with deposition number CCDC 1234567 .